Cas no 174626-26-7 (Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester)

Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester structure
174626-26-7 structure
Product Name:Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester
CAS No:174626-26-7
MF:C13H19NO5S
MW:301.358662843704
CID:1367810
PubChem ID:11141145
Update Time:2025-04-20

Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [4-[(methylsulfonyl)oxy]butyl]-, phenylmethyl ester
    • 4-(phenylmethoxycarbonylamino)butyl methanesulfonate
    • DTXSID10456736
    • 4-(benzyloxycarbonylamino)butyl methanesulfonate
    • N-(benzyloxycarbonyl)-4-(mesyloxy)butylamine
    • SCHEMBL2453446
    • 174626-26-7
    • IXPVLCSXVHNCBU-UHFFFAOYSA-N
    • Inchi: 1S/C13H19NO5S/c1-20(16,17)19-10-6-5-9-14-13(15)18-11-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-11H2,1H3,(H,14,15)
    • InChI Key: IXPVLCSXVHNCBU-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCCCCNC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 301.09847
  • Monoisotopic Mass: 301.09839388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 90.1Ų

Experimental Properties

  • PSA: 81.7
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